
An In-depth Technical Guide to the Physical
Properties of Cinchomeronic Esters

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl pyridine-3,4-dicarboxylate

Cat. No.: B155637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

cinchomeronic acid and its corresponding esters, with a primary focus on the diethyl and

dimethyl esters. Cinchomeronic acid, also known as pyridine-3,4-dicarboxylic acid, and its

derivatives are important intermediates in the synthesis of various pharmaceutical compounds

and functional materials. A thorough understanding of their physical properties is crucial for

their application in drug design, formulation, and materials science.

Core Physical Properties
The physical characteristics of cinchomeronic acid and its esters are fundamental to their

handling, processing, and behavior in various chemical and biological systems. The following

tables summarize the key physical properties for cinchomeronic acid, diethyl cinchomeronate,

and dimethyl cinchomeronate, compiled from various sources.

Data Presentation
Table 1: Physical Properties of Cinchomeronic Acid (Pyridine-3,4-dicarboxylic Acid)
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Property Value Source

Molecular Formula C₇H₅NO₄ [1][2]

Molecular Weight 167.12 g/mol [1][3]

Appearance
White to slightly beige

crystalline powder
[1][4]

Melting Point 256 °C (decomposes) [1][3]

Boiling Point 528.8 °C at 760 mmHg [1]

Density ~1.6 g/cm³ [1]

Solubility

Sparingly soluble in hot

alcohol, ether, and benzene.

Insoluble in chloroform.

[3]

Table 2: Physical Properties of Diethyl Cinchomeronate (Diethyl Pyridine-3,4-dicarboxylate)

Property Value Source

Molecular Formula C₁₁H₁₃NO₄ [5][6]

Molecular Weight 223.23 g/mol [5]

Appearance Liquid [5]

Boiling Point 172 °C at 21 mmHg [5]

Density 1.145 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.496 [5]

logP (Octanol/Water Partition

Coefficient)
1.435 (Calculated) [7]

Water Solubility (log10WS in

mol/L)
-2.56 (Calculated) [7]

Table 3: Physical Properties of Dimethyl Cinchomeronate (Dimethyl Pyridine-3,4-dicarboxylate)
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Property Value Source

Molecular Formula C₉H₉NO₄ [8]

Molecular Weight 195.17 g/mol [3][8]

Appearance Crystals [3]

Melting Point 141 °C [3]

Boiling Point 244.7 °C at 760 mmHg [9]

Density 1.231 g/cm³ [9]

Experimental Protocols
The determination of the physical properties outlined above requires precise and standardized

experimental procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (for solid compounds like
Cinchomeronic Acid and Dimethyl Cinchomeronate)
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of the crystalline sample is finely ground using a mortar

and pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered sample

to pack a small amount (2-3 mm in height) of the material into the sealed end.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, with the sample aligned with

the thermometer bulb. The assembly is then inserted into a Thiele tube containing a high-

boiling point oil (e.g., mineral oil or silicone oil).

Digital Apparatus: The capillary tube is inserted into the heating block of the digital melting

point apparatus.

Heating: The apparatus is heated gently and steadily. The heating rate should be slow (1-2

°C per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. A pure compound will typically have a sharp melting range

of 1-2 °C.

Boiling Point Determination (for liquid compounds like
Diethyl Cinchomeronate)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or a small-scale distillation apparatus

Small test tube or fusion tube

Capillary tube (sealed at one end)
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Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)

Procedure (Siwoloboff's Method):

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the test tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer and placed in a heating bath

(e.g., a Thiele tube filled with oil).

Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and escape as bubbles.

Observation: Continue heating until a steady stream of bubbles emerges from the capillary

tube. At this point, remove the heat and allow the apparatus to cool slowly.

Recording: The temperature at which the bubbling stops and the liquid begins to be drawn

into the capillary tube is recorded as the boiling point.

Density Determination (for liquid compounds)
Objective: To determine the mass per unit volume of the liquid.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Thermometer

Constant temperature water bath

Procedure:
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Pycnometer Calibration: The clean, dry pycnometer is weighed empty on an analytical

balance.

Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

The stopper is inserted, and any excess liquid is carefully wiped from the outside.

Equilibration: The filled pycnometer is placed in a constant temperature water bath (e.g., at

25 °C) to allow the liquid to reach thermal equilibrium.

Weighing: The pycnometer is removed from the bath, dried thoroughly, and weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer.

Refractive Index Determination (for liquid compounds)
Objective: To measure the extent to which light is bent when it passes through the liquid.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lint-free tissue

Procedure:

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Temperature Control: The prisms of the refractometer are connected to a constant

temperature water bath set to the desired temperature (e.g., 20 °C).
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Sample Application: A few drops of the liquid sample are placed on the surface of the lower

prism using a clean dropper.

Measurement: The prisms are closed, and the light source is adjusted. The eyepiece is used

to bring the dividing line between the light and dark fields into sharp focus. The compensator

is adjusted to eliminate any color fringes.

Reading: The refractive index is read directly from the instrument's scale.

Mandatory Visualization
The following diagram illustrates a generalized experimental workflow for the determination of

the physical properties of a cinchomeronic ester.
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Caption: Experimental workflow for physical property determination of cinchomeronic esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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